Cas no 684232-00-6 (2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide)

• Product Name: 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide
• CAS No: 684232-00-6
• MF: C₂₀H₁₆N₂O₃S
• MW: 364.417643547058
• CID: 5880361
• PubChem ID: 4132522
• Update Time: 2025-05-19

2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-(naphtho[2,1-d]thiazol-2-yl)benzamide
• Benzamide, 2,6-dimethoxy-N-naphtho[2,1-d]thiazol-2-yl-
• 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide
• 684232-00-6
• F1166-0048
• Oprea1_746603
• N-benzo[g][1,3]benzothiazol-2-yl-2,6-dimethoxybenzamide
• AKOS024603482

• Inchi： 1S/C20H16N2O3S/c1-24-15-8-5-9-16(25-2)17(15)19(23)22-20-21-14-11-10-12-6-3-4-7-13(12)18(14)26-20/h3-11H,1-2H3,(H,21,22,23)
• InChI Key： HDTMWPRMLHOFMR-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C3C(=C2S1)C=CC=C3)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 364.08816355g/mol
• Monoisotopic Mass: 364.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• pka: 10.59±0.43(Predicted)

Additional information on 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide

Introduction to 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide (CAS No. 684232-00-6) and Its Emerging Applications in Chemical Biology

The compound 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide (CAS No. 684232-00-6) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate aromatic framework and functionalized thiazole core, has garnered significant attention in recent years due to its potential biological activities and structural versatility. The presence of both dimethoxy substituents on the benzamide moiety and a naphtho[2,1-d][1,3]thiazol-2-yl side chain imparts unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of structurally complex molecules in modulating biological pathways. The naphthothiazole scaffold, a derivative of benzothiazole, has been extensively studied for its role in drug discovery due to its ability to interact with various biological targets. Specifically, the 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide structure exhibits promising binding affinity for enzymes and receptors involved in inflammatory and metabolic disorders. This has spurred interest among researchers aiming to develop novel therapeutics with improved efficacy and selectivity.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The dimethoxy groups enhance lipophilicity while the naphthothiazole ring provides a rigid framework that can optimize binding interactions with target proteins. Preliminary computational studies suggest that this compound may exhibit higher binding affinity for COX-2 compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), potentially reducing side effects associated with prolonged use.

The synthesis of 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the thiazole ring through cyclization reactions involving sulfur-containing precursors, followed by aromatic substitution and amide bond formation. The integration of dimethoxy groups at the 2 and 6 positions of the benzamide moiety is critical for achieving optimal pharmacokinetic properties. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

In vitro studies have begun to unravel the mechanistic basis of the biological activity of this compound. Initial assays indicate that it can modulate signaling pathways associated with cell proliferation and apoptosis. The naphthothiazole moiety, in particular, has been shown to interact with transcription factors involved in cancer cell growth. This suggests that 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide may serve as a lead compound for developing targeted therapies against certain types of malignancies. Further investigation into its effects on downstream effectors such as kinases and phosphatases will be essential to elucidate its full therapeutic potential.

The development of novel drug candidates often requires optimization across multiple parameters—activity, selectivity, solubility, and metabolic stability—to ensure clinical viability. Computational modeling has played a pivotal role in guiding this process by predicting how structural modifications will impact biological activity. For instance, molecular dynamics simulations have revealed that small changes in the orientation of the dimethoxy groups can significantly alter binding kinetics with target proteins. These insights are being leveraged to design next-generation analogs with enhanced properties.

As interest in personalized medicine grows, compounds like 2,6-dimethoxy-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide offer exciting opportunities for tailored therapeutic approaches. By understanding how genetic variations influence drug response, researchers can identify patient subpopulations that may benefit most from treatments incorporating this molecule. Additionally, its structural complexity allows for derivatization into libraries of compounds that can be screened for activity against diverse disease models—a strategy increasingly employed in modern drug discovery pipelines.

The future prospects for this compound are bright given its unique structural features and demonstrated biological relevance. Ongoing research aims to expand its therapeutic applications beyond inflammation and cancer by exploring interactions with other disease-relevant targets such as enzymes involved in neurodegeneration or metabolic disorders. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into clinical reality.